Cas no 141824-44-4 (5-Hexyne-1,4-diol, 3,3-dimethyl-)

• Product Name: 5-Hexyne-1,4-diol, 3,3-dimethyl-
• CAS No: 141824-44-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 6380948
• PubChem ID: 15667971
• Update Time: 2025-06-09

5-Hexyne-1,4-diol, 3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Hexyne-1,4-diol, 3,3-dimethyl-
• EN300-7675104
• 141824-44-4
• 3,3-dimethylhex-5-yne-1,4-diol

• Inchi： 1S/C8H14O2/c1-4-7(10)8(2,3)5-6-9/h1,7,9-10H,5-6H2,2-3H3
• InChI Key： SKWKWPIOIBIKPF-UHFFFAOYSA-N
• SMILES： C(O)CC(C)(C)C(O)C#C

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 234.3±25.0 °C(Predicted)
• pka: 13.09±0.20(Predicted)

Additional information on 5-Hexyne-1,4-diol, 3,3-dimethyl-

Introduction to 5-Hexyne-1,4-diol, 3,3-dimethyl- (CAS No. 141824-44-4)

5-Hexyne-1,4-diol, 3,3-dimethyl- (CAS No. 141824-44-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, offers a wide range of applications in synthetic chemistry, material science, and drug development. This introduction aims to provide a comprehensive overview of 5-Hexyne-1,4-diol, 3,3-dimethyl-, including its chemical properties, synthesis methods, and recent advancements in its utilization.

Chemical Properties and Structure

5-Hexyne-1,4-diol, 3,3-dimethyl- is a linear alkyne with two hydroxyl groups and two methyl groups attached to the third carbon atom. Its molecular formula is C₈H₁₆O₂, and it has a molecular weight of approximately 144.20 g/mol. The presence of the alkyne functional group (C≡C) and the hydroxyl groups (−OH) imparts unique reactivity and physical properties to this compound. The alkyne group allows for various synthetic transformations such as hydrogenation, halogenation, and metal-catalyzed coupling reactions. The hydroxyl groups can participate in hydrogen bonding and can be functionalized through reactions like esterification and etherification.

Synthesis Methods

The synthesis of 5-Hexyne-1,4-diol, 3,3-dimethyl- can be achieved through several routes. One common method involves the reaction of 3-methylbutyn-2-one with an appropriate diol precursor under suitable conditions. Another approach is the Wittig reaction followed by reduction to introduce the hydroxyl groups. These synthetic pathways are well-documented in the literature and have been optimized for high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

Applications in Synthetic Chemistry

5-Hexyne-1,4-diol, 3,3-dimethyl- is widely used as a building block in organic synthesis due to its versatile reactivity. It serves as a key intermediate in the synthesis of complex molecules with diverse functionalities. For example, it can be used to prepare polymeric materials with tailored properties for applications in coatings, adhesives, and biomedical devices. The alkyne group can be selectively modified using click chemistry reactions to introduce various functional groups or linkers.

Pharmaceutical Applications

In the pharmaceutical industry, 5-Hexyne-1,4-diol, 3,3-dimethyl- has shown promise as a precursor for drug development. Its ability to undergo selective functionalization makes it an attractive candidate for the synthesis of prodrugs and drug delivery systems. Recent studies have explored its potential in enhancing the solubility and bioavailability of poorly soluble drugs. Additionally, the compound's reactivity with biomolecules such as proteins and nucleic acids has been investigated for developing targeted therapies.

Molecular Biology Research

The unique chemical structure of 5-Hexyne-1,4-diol, 3,3-dimethyl- has also made it a valuable tool in molecular biology research. It can be used to label biomolecules for imaging and tracking purposes. For instance, click chemistry reactions involving this compound have been employed to create bioorthogonal probes that can selectively label specific cellular components without interfering with normal biological processes.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 5-Hexyne-1,4-diol, 3,3-dimethyl- is not classified as a hazardous material under current regulations, proper handling procedures should always be followed to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas or fume hoods.

Conclusion

In summary, 5-Hexyne-1,4-diol, 3,3-dimethyl- (CAS No. 141824-44-4) is a multifunctional compound with significant potential in various scientific fields. Its unique chemical properties make it an invaluable reagent in synthetic chemistry and a promising candidate for pharmaceutical applications. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern scientific endeavors.